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Introduction

IMB5046 is a novel microtubule inhibitor that has demonstrated potent cytotoxicity against a
range of cancer cell lines, including those exhibiting multidrug resistance.[1][2] Its mechanism
of action involves the disruption of microtubule dynamics, which are crucial for essential cellular
processes such as mitosis, cell shape maintenance, and intracellular transport.[1] IMB5046
achieves this by inhibiting tubulin polymerization, the process of a- and B-tubulin heterodimers
assembling into microtubules.[1][3] Specifically, it binds to the colchicine pocket on B-tubulin.[1]

[3]

These application notes provide detailed protocols for assessing the binding of IMB5046 to
tubulin and characterizing its effects on microtubule polymerization and cellular functions. The
included methodologies are essential for researchers investigating the anticancer properties of
IMB5046 and similar compounds.

Data Presentation

The following tables summarize the key quantitative data reported for IMB5046, providing a
benchmark for experimental results.
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Table 1: In Vitro Activity of IMB5046

Parameter Value Reference
Tubulin Polymerization IC50 2.97 uM [11[3]
Binding Affinity (KD) to Tubulin 31.9 uM [3]
Table 2: Cellular Activity of IMB5046
Parameter Cell Line(s) Value Range Reference
o Multiple Tumor Cell
Cytotoxicity 1C50 0.037-0.426 pM [1112]

Lines

Signaling Pathway and Experimental Workflow

Diagrams

The following diagrams illustrate the mechanism of action of IMB5046 and the general

workflow for its assessment.
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Cellular Effects of IMB5046
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Experimental Workflow for IMB5046 Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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